N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C16H15N3O2S/c1-11(20)19(10-12-5-4-8-17-9-12)16-18-15-13(21-2)6-3-7-14(15)22-16/h3-9H,10H2,1-2H3
• InChI Key: MKCIAFZHIXUWBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CC1=CN=CC=C1)C2=NC3=C(C=CC=C3S2)OC
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol
• CAS No.: 891114-26-4

Description

N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide is a useful research compound. Its molecular formula is C16H15N3O2S and its molecular weight is 313.38. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide derivatives have been studied for their anticancer properties. For instance, pyridine linked thiazole derivatives showed promising anticancer activity against liver carcinoma (HepG2) and breast cancer (MCF-7) cell lines, demonstrating the potential of these compounds in cancer treatment research (Alaa M. Alqahtani & A. Bayazeed, 2020). Another study on 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives reported appreciable cancer cell growth inhibition against various cancer cell lines, highlighting the compound's potential as a new anticancer agent (M. M. Al-Sanea et al., 2020).

Antimicrobial and Anti-inflammatory Activities

Compounds with the acetamido pyrrolyl thiazole structure demonstrated significant antibacterial and antifungal activities against pathogens like K. pneumoniae and P. chrysogenum, as well as potential anti-inflammatory activity, indicating their usefulness in developing new antimicrobial and anti-inflammatory drugs (D. Sowmya et al., 2017).

Enzyme Inhibitory Activities

Research on N-benzyl substituted acetamide derivatives has shown inhibitory activities against enzymes such as Src kinase, indicating their potential in designing enzyme inhibitors for therapeutic applications. For example, an unsubstituted N-benzyl derivative exhibited significant inhibition of c-Src kinase, important for cancer therapy (Asal Fallah-Tafti et al., 2011).

Molecular Docking and COVID-19 Inhibition

Recent studies have also explored the docking and inhibitory potential of pyridine and thiazole derivatives against the SARS-CoV-2 main protease, contributing to the search for effective COVID-19 treatments. One study designed and synthesized N-aminothiazole-hydrazineethyl-pyridines, demonstrating potential as COVID-19 inhibitors through molecular docking and dynamics simulation studies (Adel Alghamdi et al., 2023).